molecular formula C18H20ClNO2 B5149317 3-[(3-chlorophenyl)amino]-1-(4-propoxyphenyl)-1-propanone

3-[(3-chlorophenyl)amino]-1-(4-propoxyphenyl)-1-propanone

Cat. No.: B5149317
M. Wt: 317.8 g/mol
InChI Key: XITLYYYJJCGYJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(3-chlorophenyl)amino]-1-(4-propoxyphenyl)-1-propanone is a synthetic compound that belongs to the class of cathinones. It is also known as 3-Cl-PVP and is a popular research chemical that is used in scientific studies. This compound is known to have stimulant effects and is similar to other cathinones such as MDPV and alpha-PVP.

Mechanism of Action

The mechanism of action of 3-Cl-PVP involves the inhibition of the reuptake of dopamine and norepinephrine. This leads to an increase in their levels, which results in the stimulant effects of the compound. The exact mechanism of action of 3-Cl-PVP is not fully understood and requires further research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Cl-PVP include an increase in heart rate, blood pressure, and body temperature. It also causes a decrease in appetite and can lead to dehydration. Long-term use of this compound can lead to addiction and other health problems.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Cl-PVP in lab experiments include its ability to induce stimulant effects and its similarity to other cathinones. However, the limitations of using this compound include its potential for addiction, its lack of research on its long-term effects, and its potential for abuse.

Future Directions

There are several future directions for research on 3-Cl-PVP. These include studying its long-term effects on the brain and body, its potential for addiction, and its use as a treatment for certain medical conditions. Further research is also needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
In conclusion, 3-[(3-chlorophenyl)amino]-1-(4-propoxyphenyl)-1-propanone is a synthetic compound that has been widely used in scientific research to study its pharmacological effects. It has stimulant effects on the central nervous system and can cause an increase in dopamine and norepinephrine levels. However, its potential for addiction and abuse should be taken into consideration when conducting research on this compound. Further research is needed to fully understand the mechanism of action and long-term effects of 3-Cl-PVP.

Synthesis Methods

The synthesis of 3-Cl-PVP involves the reaction of 3-chlorophenylamine with 4-propoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then further reacted with propionyl chloride to obtain the final product.

Scientific Research Applications

3-Cl-PVP has been widely used in scientific research to study its pharmacological effects. It has been found to have stimulant effects on the central nervous system and can cause an increase in dopamine and norepinephrine levels. This compound has also been found to have an affinity for the dopamine transporter and can inhibit its reuptake.

Properties

IUPAC Name

3-(3-chloroanilino)-1-(4-propoxyphenyl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20ClNO2/c1-2-12-22-17-8-6-14(7-9-17)18(21)10-11-20-16-5-3-4-15(19)13-16/h3-9,13,20H,2,10-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XITLYYYJJCGYJY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC=C(C=C1)C(=O)CCNC2=CC(=CC=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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